Cas no 75986-07-1 (2,3-Azetidinedione,1-(phenylmethyl)-)
75986-07-1 structure
Product Name:2,3-Azetidinedione,1-(phenylmethyl)-
CAS No:75986-07-1
MF:C10H9NO2
MW:175.183962583542
CID:560810
PubChem ID:11052167
Update Time:2025-04-19
2,3-Azetidinedione,1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Azetidinedione,1-(phenylmethyl)-
- N-Benzyl-2,3-azetidinedione
- 1-benzylazetidine-2,3-dione
- AKOS006303851
- 1-BENZYL-2,3-AZETIDINEDIONE ISOMER
- 75986-07-1
- 1-Benzyl-2,3-azetidinedione
- DTXSID10453381
-
- Inchi: 1S/C10H9NO2/c12-9-7-11(10(9)13)6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key: HBWNSGWWMJJECM-UHFFFAOYSA-N
- SMILES: O=C1C(CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
2,3-Azetidinedione,1-(phenylmethyl)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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